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ylmethyl)cyclopentanamine
CAS No.: 58924-64-4

Cat. No.: B1299287

Get Quote

Executive Summary

N-(furan-2-ylmethyl)cyclopentanamine (CAS: 58924-64-4) is a secondary amine
pharmacophore integrating a lipophilic cyclopentyl ring with an electron-rich heteroaromatic
furan moiety.[1][2] Widely utilized as a versatile building block in medicinal chemistry, it serves
as a critical intermediate for synthesizing kinase inhibitors, GPCR ligands, and antimicrobial
agents. Its physiochemical profile balances hydrophobicity (LogP ~1.7) with basicity, making it
an ideal scaffold for optimizing drug-target interactions.[1]

Part 1: Physicochemical Profile[1][3][4]

This section aggregates core molecular data.[3] The values below represent a synthesis of
experimental data and high-fidelity predictive models standard in pharmaceutical development.

Table 1: Core Chemical Properties
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Property Value Context/Notes
N-(furan-2- )

IUPAC Name _ Systematic nomenclature
ylmethyl)cyclopentanamine

CAS Number 58924-64-4 Primary identifier

Molecular Formula C10H1sNO

] Fragment-based drug design
Molecular Weight 165.23 g/mol

compliant

Physical State

Pale yellow oil

Oxidizes/darkens upon air

exposure

Estimated; distillable under

Boiling Point ~230-240 °C (760 mmHg)
vacuum
] ] ] Moderately basic; exists as
pKa (Conjugate Acid) 8.5 — 9.0 (Predicted) ]
cation at pH 7.4
Favorable membrane
LogP 1.7+£03 -
permeability
- Low water solubility (neutral
Solubility DMSO, MeOH, DCM, EtOAc

form)

Structural Analysis

The molecule consists of two distinct domains separated by a methylene bridge:

e Cyclopentyl Group: Provides steric bulk and lipophilicity without the aromatic planarity of a

phenyl ring, often improving solubility and metabolic stability compared to cyclohexyl

analogs.

e Furan Ring: An electron-rich, 5-membered aromatic heterocycle.[1][4] It can act as a

hydrogen bond acceptor and participate in

stacking, but introduces metabolic liability (see Safety & Stability).
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Part 2: Synthetic Methodology (Authoritative

Protocol)
Core Synthesis: Reductive Amination

The most robust route for synthesizing N-(furan-2-ylmethyl)cyclopentanamine is the
reductive amination of furfural (2-furaldehyde) with cyclopentylamine.[1]

Scientist’'s Note: While sodium borohydride (

) is a common reducing agent, this protocol utilizes Sodium Triacetoxyborohydride (STAB).
STAB is milder and selective for imines in the presence of aldehydes, preventing the direct
reduction of the starting furfural to furfuryl alcohol, a common impurity that complicates
purification.

Reaction Scheme Diagram

Furfural DCM, AcOH
Heenne) RT, 1 o _ NaBH(OAC)3
DCM, ACOH Hemiaminal / Imine Reduction N-(furan-2-y|met_hyl)
RT, 1h Intermediate cyclopentanamine
Cyclopentylamine /
(Amine)

Click to download full resolution via product page

Figure 1: Stepwise reductive amination pathway utilizing mild hydride transfer.

Detailed Protocol

e Reagents:

[¢]

Furfural (1.0 equiv)[1]

[e]

Cyclopentylamine (1.1 equiv)[1][5]

o

Sodium Triacetoxyborohydride (STAB) (1.4 equiv)[1]

[¢]

Acetic Acid (AcOH) (1.0 equiv) - Catalyst for imine formation[1]
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o Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) - Solvent[1]

e Procedure:
o Step A (Imine Formation): In a dry round-bottom flask under

atmosphere, dissolve furfural in anhydrous DCM (0.2 M concentration). Add
cyclopentylamine followed by acetic acid. Stir at room temperature for 30—-60 minutes.
Why? This allows the equilibrium to shift toward the imine species before reduction.

o Step B (Reduction): Cool the mixture to 0°C. Add STAB portion-wise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 12—16 hours.

o Step C (Quench & Workup): Quench with saturated aqueous

(basic workup is critical to neutralize the amine salt). Extract with DCM (3x). Wash
combined organics with brine, dry over

, and concentrate in vacuo.
e Purification:

o The crude oil is typically >90% pure. Further purification can be achieved via flash column
chromatography (SiO2, Hexanes/EtOAc gradient) or by forming the HCI salt (precipitate
from diethyl ether).

Part 3: Chemical Reactivity & Stability[1][10]

Understanding the dual reactivity of the secondary amine and the furan ring is critical for
downstream applications.

Reactivity Pathway Diagram
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Figure 2: Primary reactivity modes.[1] Note the instability of the furan ring under strong acidic
conditions.

Key Reactivity Profiles[1]

o Nucleophilicity (N-Alkylation/Acylation): The secondary nitrogen is highly nucleophilic.[1] It
readily reacts with acid chlorides, sulfonyl chlorides, or alkyl halides to form tertiary amines
or amides. This is the primary vector for library generation in drug discovery.

o Furan Acid Sensitivity (The "Achilles Heel"): Furan rings are acid-sensitive.[1] Exposure to
strong mineral acids (HCI,

) can cause protonation of the furan ring, leading to ring opening and the formation of 1,4-
dicarbonyl compounds (levulinic acid derivatives).

o Precaution: When forming salts, use stoichiometric acid in anhydrous solvents (e.g., 1.0 M
HCI in ether) and avoid aqueous acidic heating.

o Oxidation: The furan ring is susceptible to oxidative degradation (e.g., by cytochrome P450s
in vivo or ambient air over time), often forming toxic reactive enals (cis-2-butene-1,4-dial).[1]
Store the compound under inert gas at -20°C.

Part 4: Pharmaceutical Applications[1][4][10][11][12]
[13]

This molecule acts as a "linker-scaffold” in drug design.[1]
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Kinase Inhibition: The furan moiety mimics the adenine ring of ATP in some kinase binding
pockets, while the cyclopentyl group occupies the hydrophobic specificity pocket.

GPCR Ligands: Used in the synthesis of chemokine receptor antagonists (e.g.,
CCR2/CCR5) where the basic amine interacts with a conserved aspartate residue in the
receptor transmembrane domain.

Bioisosterism: The furan ring is often used as a bioisostere for phenyl or thiophene rings to
alter metabolic clearance rates or solubility profiles.

Part 5: Safety and Handling
Toxicology Warning[1]

Furan Toxicity: Furan derivatives can undergo metabolic activation to reactive electrophiles
(epoxides/enals), which may alkylate DNA or proteins. While the N-substituted derivative
mitigates volatility compared to furan itself, standard cytotoxic precautions should be
observed.

Nitrosamine Risk: As a secondary amine, this compound can react with nitrosating agents
(nitrites) to form N-nitroso compounds, which are potent carcinogens. Avoid formulating with
nitrites.

Storage Protocol

Atmosphere: Argon or Nitrogen (Hygroscopic and air-sensitive).[1]

Temperature: -20°C for long-term storage.

Container: Amber glass (protect from light-induced photo-oxidation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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